Cas no 740801-47-2 (METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-)

• Product Name: METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-
• CAS No: 740801-47-2
• MF: C₄H₁₁NO₄S
• MW: 169.19944024086
• CID: 3467854
• PubChem ID: 65314694
• Update Time: 2025-10-28

METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]- Chemical and Physical Properties

Names and Identifiers

• METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-
• N-(1,3-dihydroxypropan-2-yl)methanesulfonamide
• EN300-374166
• 740801-47-2
• AKOS014649646
• SCHEMBL15396089
• CS-0247822

• Inchi： 1S/C4H11NO4S/c1-10(8,9)5-4(2-6)3-7/h4-7H,2-3H2,1H3
• InChI Key： VVAJAQDNGVTSIW-UHFFFAOYSA-N
• SMILES： CS(NC(CO)CO)(=O)=O

Computed Properties

• Exact Mass: 169.04087901Da
• Monoisotopic Mass: 169.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-

METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-: A Comprehensive Overview

METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-, also known by its CAS number 740801-47-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a sulfonamide group attached to a hydroxyl-substituted ethyl chain, making it a versatile molecule with diverse functional groups.

The synthesis of METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]- involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance yield and reduce reaction time. These innovations not only improve the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]- lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits moderate activity against certain enzymes, making it a candidate for drug development. In particular, its ability to interact with protein targets suggests that it could be further optimized to develop into a therapeutic agent. Researchers are currently investigating its pharmacokinetic properties and toxicity profile to assess its suitability for clinical trials.

In addition to its pharmaceutical applications, METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]- has shown potential in materials science. Its hydroxyl groups make it an attractive candidate for use in polymer chemistry, where it can serve as a building block for creating functional polymers with tailored properties. Recent studies have explored its use in synthesizing hydrogels and stimuli-responsive materials, which have applications in drug delivery systems and tissue engineering.

The environmental impact of METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]- is another area of active research. As concerns about chemical pollution grow, understanding the fate and behavior of this compound in natural systems is crucial. Preliminary studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it may not persist long-term in the environment. However, further research is needed to evaluate its potential toxicity to aquatic organisms and its impact on soil microbiota.

From a regulatory standpoint, METHANESULFONAMIDE, N-[2-HYDROXY-1-(HYDROXymethyl)ethyl]- is classified as a non-hazardous chemical under most international regulations. This classification is based on its physical properties and limited toxicity data available to date. Nonetheless, handling precautions are recommended due to its potential irritant effects on human skin and eyes.

In conclusion, METHANESULFONAMIDE, N-[2-HYDROXy-1-(HYDRoxymethyl)ethyl]- (CAS 740801-47-2) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.